Cas no 898414-93-2 (N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide)

• Product Name: N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide
• CAS No: 898414-93-2
• MF: C₂₃H₂₇N₃O₆S
• MW: 473.541984796524
• CID: 6450908
• Update Time: 2025-08-04

N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide
• Ethanediamide, N1-(1,3-benzodioxol-5-ylmethyl)-N2-[2-[1-(phenylsulfonyl)-2-piperidinyl]ethyl]-

• Inchi： 1S/C23H27N3O6S/c27-22(23(28)25-15-17-9-10-20-21(14-17)32-16-31-20)24-12-11-18-6-4-5-13-26(18)33(29,30)19-7-2-1-3-8-19/h1-3,7-10,14,18H,4-6,11-13,15-16H2,(H,24,27)(H,25,28)
• InChI Key： KUUWWQIMDCMUDO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)C(NCCC1CCCCN1S(C1=CC=CC=C1)(=O)=O)=O

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• pka: 12.36±0.46(Predicted)

Additional information on N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide

Comprehensive Analysis of N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide (CAS 898414-93-2)

The compound N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide, identified by CAS 898414-93-2, represents a sophisticated piperidine-derived molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a benzenesulfonyl moiety with a benzodioxol ring, making it a subject of interest for drug discovery and enzyme inhibition studies. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize therapeutic applications.

In recent years, the demand for novel small-molecule inhibitors has surged, particularly in oncology and neurology. CAS 898414-93-2 has garnered attention due to its potential binding affinity for targets like G-protein-coupled receptors (GPCRs) and kinases. Computational studies suggest its pharmacophore aligns with allosteric modulation, a hot topic in precision medicine. This aligns with trending searches such as "GPCR allosteric modulators 2024" and "piperidine-based drug design", reflecting its relevance in current research.

The synthetic pathway for 898414-93-2 involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity. Analytical techniques like HPLC-MS and NMR are essential for characterizing its stereochemistry, a common query among chemists ("HPLC method for CAS 898414-93-2"). Its logP value and solubility profile further highlight its drug-likeness, addressing frequent industry concerns about ADME properties.

Beyond pharmacology, N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide is studied for its metabolic stability in liver microsomes, a key focus area in preclinical development. Searches like "improving metabolic stability of sulfonamides" underscore its intersection with medicinal chemistry optimization. Additionally, its benzodioxol fragment may contribute to CYP450 inhibition profiles, a trending subtopic in drug-drug interaction studies.

From a commercial perspective, CAS 898414-93-2 is cataloged by specialty chemical suppliers as a research-grade standard, often requested with queries like "bulk synthesis of benzodioxol derivatives". Its patent landscape reveals applications in neurodegenerative disease targets, resonating with popular searches on "Alzheimer's small-molecule therapeutics". However, scalability challenges in its chiral synthesis remain a technical hurdle, frequently discussed in process chemistry forums.

Environmental and regulatory aspects of 898414-93-2 are also noteworthy. While not classified as hazardous, its biodegradation pathways are under evaluation, aligning with the green chemistry movement ("sustainable synthesis of sulfonamides"). Researchers emphasize atom economy in its production, addressing the growing demand for eco-friendly pharmaceutical synthesis.

In conclusion, N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide exemplifies the convergence of structural complexity and therapeutic potential. Its study addresses multiple contemporary scientific priorities, from targeted drug delivery to sustainable manufacturing, making it a compelling subject for both academic and industrial R&D.